Cas no 147396-00-7 ((9a-Hydroxy-3,8a-dimethyl-5-methylidene-2-oxo-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran-6-yl) acetate)

• Product Name: (9a-Hydroxy-3,8a-dimethyl-5-methylidene-2-oxo-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran-6-yl) acetate
• CAS No: 147396-00-7
• MF: C₁₇H₂₂O₅
• MW: 306.353585720062
• CID: 150155
• Update Time: 2024-03-01

(9a-Hydroxy-3,8a-dimethyl-5-methylidene-2-oxo-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran-6-yl) acetate Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-b]furan-2(4H)-one,6-(acetyloxy)-4a,5,6,7,8,8a,9,9a-octahydro-9a-hydroxy-3,8a-dimethyl-5-methylene-,(4aR,6S,8aR,9aS)-
• Naphtho[2,3-b]furan-2(4H)-one,6-(acetyloxy)-4a,5,6,7,8,8a,9,9a-octahydro-9a-hydroxy-3,8a-dimethyl-5-methylene-,(4aR,6S,8aR,9a
• Atractylenolide IV
• Naphtho[2,3-b]furan-2(4H)-one,6-(acetyloxy)-4a,5,6,7,8,8a,9,9a-octahydro-9a-hydroxy-3,8a-dimethyl-5-methylene-,[4aR-(4aa,6b,8ab,9ab)]-
• (9a-Hydroxy-3,8a-dimethyl-5-methylidene-2-oxo-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran-6-yl) acet
• (9a-Hydroxy-3,8a-dimethyl-5-methylidene-2-oxo-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran-6-yl) acetate

• Inchi： 1S/C17H22O5/c1-9-12-7-13-10(2)15(19)22-17(13,20)8-16(12,4)6-5-14(9)21-11(3)18/h12,14,20H,1,5-8H2,2-4H3
• InChI Key： GYTSMBNRXNOQKU-UHFFFAOYSA-N
• SMILES： O1C(C(C)=C2C1(CC1(C)CCC(C(=C)C1C2)OC(C)=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 604
• Topological Polar Surface Area: 72.8
• XLogP3: 1.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones